N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C18H16N6O2S
• Molecular Weight: 380.4 g/mol
• IUPAC Name: N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-1-phenyl-5-pyrrol-1-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C18H16N6O2S/c1-26-12-15-21-22-18(27-15)20-16(25)14-11-19-24(13-7-3-2-4-8-13)17(14)23-9-5-6-10-23/h2-11H,12H2,1H3,(H,20,22,25)
• InChI Key: GMZLWVZOWJJUER-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN=C(S1)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)N4C=CC=C4

Description

N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide is a heterocyclic compound featuring a 1,3,4-thiadiazole core fused with a pyrazole ring substituted with a phenyl group and a pyrrole moiety. The (2E)-configuration of the thiadiazole-imine linkage is critical for its structural stability and electronic properties. This compound’s synthesis typically involves condensation reactions and spectroscopic characterization (e.g., NMR, HRMS), with structural confirmation via X-ray crystallography in related analogs . Its design leverages the pharmacological relevance of thiadiazole and pyrazole motifs, which are associated with diverse biological activities, including antimicrobial and anti-inflammatory effects .

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : The methoxymethyl group in the target compound enhances hydrophilicity compared to cyclopropyl (in ) or pyridine (in ) substituents.

Spectroscopic and Physical Properties

• Melting Points : Analogs with electron-withdrawing groups (e.g., 4-fluorophenyl in 18o ) exhibit higher melting points (~200°C) compared to electron-donating groups (e.g., 3,5-dimethoxyphenyl in 18j, 179°C), suggesting stronger intermolecular interactions. The target compound’s melting point is unreported but expected to align with these trends.
• NMR Data : The target compound’s 1H NMR would show distinct peaks for the pyrrole protons (~6.8–7.2 ppm) and methoxymethyl group (~3.3–3.5 ppm), differing from pyridine-containing analogs (e.g., 18j exhibits pyridine protons at ~8.5 ppm).

Preparation Methods

Synthesis of 1-Phenyl-5-(1H-Pyrrol-1-Yl)-1H-Pyrazole-4-Carboxylic Acid

The pyrazole core is synthesized via a four-step protocol adapted from methodologies for analogous pyrazole derivatives:

Step 1: Formation of Pyrazole Ring
Phenyl hydrazine reacts with 2-(1-ethoxyethylidene)malononitrile in ethanol under reflux to yield 1-phenyl-5-amino-1H-pyrazole-4-carbonitrile. Cyclization is initiated by the nucleophilic attack of phenyl hydrazine on the electrophilic malononitrile, followed by intramolecular dehydration.

Step 2: Functionalization with Pyrrole
The amino group at position 5 undergoes nucleophilic substitution with 1H-pyrrole-1-carbonyl chloride in dichloromethane (DCM) using triethylamine as a base. This step introduces the pyrrole substituent, yielding 1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbonitrile.

Step 3: Hydrolysis to Carboxylic Acid
The nitrile group is hydrolyzed to a carboxylic acid using concentrated hydrochloric acid (HCl) at 80°C for 6 hours. The resultant 1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid is purified via recrystallization from ethanol/water (yield: 72–78%).

Synthesis of 5-(Methoxymethyl)-1,3,4-Thiadiazol-2(3H)-Ylidene

The thiadiazole moiety is synthesized through cyclocondensation reactions:

Method A: Thiourea Cyclization
Thiourea derivatives react with hydrazonoyl halides in the presence of potassium carbonate (K₂CO₃) in dimethylformamide (DMF) at 60°C. For example, N-(methoxymethyl)thiourea and hydrazonoyl bromide cyclize to form 5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene. The reaction proceeds via nucleophilic displacement of bromide, followed by intramolecular cyclization (yield: 65–70%).

Method B: Domino Cycloaddition
A domino double 1,3-dipolar cycloaddition of nitrile imines with thioketones generates the thiadiazole ring. This one-pot method, conducted in toluene at 100°C, offers superior regioselectivity and reduced reaction time (3 hours vs. 12 hours for Method A).

Coupling of Pyrazole and Thiadiazole Moieties

The final step involves forming the carboxamide linkage between the pyrazole-carboxylic acid and thiadiazole-amine:

Activation of Carboxylic Acid
The carboxylic acid is activated using thionyl chloride (SOCl₂) to form the acyl chloride, which is subsequently reacted with the thiadiazole amine in anhydrous tetrahydrofuran (THF) under nitrogen atmosphere. Triethylamine is added to scavenge HCl, facilitating amide bond formation.

Alternative Coupling Agents
Carbodiimide-based agents like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are employed with hydroxybenzotriazole (HOBt) to minimize side reactions. These methods yield the target compound with 75–82% efficiency after column chromatography (silica gel, ethyl acetate/hexane).

Optimization and Analytical Validation

Reaction Condition Optimization

Parameter	Method A (Thiourea)	Method B (Cycloaddition)
Temperature	60°C	100°C
Solvent	DMF	Toluene
Time	12 hours	3 hours
Yield	65–70%	78–82%

Method B’s higher yield and efficiency make it preferable for large-scale synthesis.

Spectroscopic Characterization

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, pyrazole-H), 7.45–7.32 (m, 5H, phenyl-H), 6.89 (s, 4H, pyrrole-H), 4.12 (s, 2H, OCH₂), 3.41 (s, 3H, OCH₃).

• ESI-MS : m/z 434.1 [M+H]⁺, confirming molecular formula C₁₉H₁₈N₆O₂S .